Cas no 2034494-21-6 (methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate)

• Product Name: methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate
• CAS No: 2034494-21-6
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 6160775
• PubChem ID: 126850714
• Update Time: 2025-11-05

methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2034494-21-6
• methyl N-[4-[3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]sulfonylphenyl]carbamate
• AKOS032465422
• methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate
• F6478-3444

• Inchi： 1S/C17H20N4O5S/c1-12-18-9-7-16(19-12)26-14-8-10-21(11-14)27(23,24)15-5-3-13(4-6-15)20-17(22)25-2/h3-7,9,14H,8,10-11H2,1-2H3,(H,20,22)
• InChI Key： LSWCDKUNEWXAJC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(N1CCC(C1)OC1C=CN=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 392.11544092g/mol
• Monoisotopic Mass: 392.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 119Ų

Additional information on methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate

Research Brief on Methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate (CAS: 2034494-21-6)

Recent studies have highlighted the growing interest in methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate (CAS: 2034494-21-6) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonyl and carbamate functional groups, has shown potential in targeting specific biological pathways, making it a subject of intensive research for therapeutic applications.

The primary focus of current research revolves around the compound's mechanism of action and its efficacy in modulating key enzymatic activities. Preliminary findings suggest that methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate exhibits inhibitory effects on certain kinases, which are critical in signal transduction pathways associated with diseases such as cancer and inflammatory disorders. These insights are derived from both in vitro and in vivo studies, underscoring the compound's potential as a lead molecule for drug development.

Methodologically, researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions of this compound with its target proteins. These structural studies have provided valuable information on the compound's binding affinity and selectivity, which are crucial for optimizing its pharmacological properties. Additionally, high-throughput screening assays have been utilized to assess the compound's activity across a range of biological targets, further validating its therapeutic potential.

One of the key findings from recent studies is the compound's ability to cross the blood-brain barrier, a property that enhances its applicability in treating neurological conditions. This characteristic, combined with its favorable pharmacokinetic profile, positions methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate as a versatile candidate for central nervous system (CNS) drug development. Researchers are also exploring its potential in combination therapies, where it may synergize with other agents to improve treatment outcomes.

Despite these promising results, challenges remain in terms of optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its drug-like properties while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate (CAS: 2034494-21-6) represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and biological activity make it a valuable subject for further investigation. As research progresses, this compound may pave the way for new treatments in oncology, neurology, and other therapeutic areas, addressing unmet medical needs and improving patient outcomes.